- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Polycyclic hydrocarbons
Polycyclic hydrocarbons (PAHs) are a class of organic compounds consisting of two or more aromatic rings fused together. These compounds can be found naturally in coal, oil, and certain soils, as well as synthetically produced through various industrial processes. PAHs play significant roles in both environmental chemistry and analytical chemistry due to their widespread presence and potential harmful effects on human health.
In the environment, PAHs are primarily introduced by combustion processes such as those occurring during the burning of fossil fuels or biomass. They can also be found in urban runoff and automobile exhaust emissions. Due to their stable structure, PAHs have a low solubility in water but are highly volatile at high temperatures, which influences their behavior in different environments.
In laboratory settings, analytical techniques such as gas chromatography and mass spectrometry are commonly used for the detection and quantification of PAHs. These methods allow for precise identification and measurement of specific PAH compounds, making them invaluable tools in environmental monitoring and quality control applications.
PAHs can pose various health risks including carcinogenicity, reproductive toxicity, and immunotoxicity. Therefore, understanding their properties and behavior is crucial for developing effective strategies to mitigate exposure and protect public health.
-
The Pharmacological Properties of 2-Octanol in Biopharmaceutical Applications2-Octanol, a secondary alcohol with an eight-carbon chain, has garnered increasing attention in biopharmaceutical research due to its unique pharmacological properties. This article explores its applications in drug formulation, solvent systems, and biomedicine, highlighting its potential as a versatile excipient and active ingredient. Chemical Properties of 2-Octanol 2-Octanol (C 8 H 18 O) is a...
-
Optimizing Fill and Finish Processes with Quartz Screw Vials 1.5mL for Pharmaceutical ApplicationsOptimizing Fill and Finish Processes with Quartz Screw Vials 1.5mL for Pharmaceutical Applications Introduction to Quartz Screw Vials 1.5mL In the realm of pharmaceutical manufacturing, precision and reliability are paramount. The fill and finish process, a critical phase in drug production, demands tools that ensure accuracy, durability, and compliance with stringent regulatory standards. Among...
-
Oleuropein: A Key Player in Medicinal Chemistry and PharmacologyOleuropein: A Key Player in Medicinal Chemistry and Pharmacology Oleuropein: A Key Player in Medicinal Chemistry and Pharmacology Oleuropein is a bioactive compound found in olives and olive oil, known for its pharmacological properties. This article delves into oleuropein's role in medicinal chemistry and pharmacology. Chemical Structure of Oleuropein Oleuropein is a phenolic compound with a...
-
Etidronic Acid in Pharmaceutical Applications: A Review of Its Efficacy and MechanismEtidronic Acid in Pharmaceutical Applications: A Review of Its Efficacy and Mechanism Introduction to Etidronic Acid Etidronic acid, also known as ethane-1,2-diol diacetic acid, is a synthetic organic compound that has gained significant attention in the fields of chemistry and biomedicine. Chemically, it is represented by the formula C₂H₆O₄, and its structure consists of two hydroxyl groups...
-
Exploring the Potential of Propylene Carbonate in Chemical BiopharmaceuticalsExploring the Potential of Propylene Carbonate in Chemical Biopharmaceuticals Introduction to Propylene Carbonate in Chemical Biopharmaceuticals Propylene carbonate, also known as 3-methyl-1,4-dioxolan-2-one, is a versatile cyclic ester that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. In the field of biopharmaceuticals,...
